Cas no 190595-67-6 (5-(4-Fluorophenyl)-4-pentenoic acid)

• Product Name: 5-(4-Fluorophenyl)-4-pentenoic acid
• CAS No: 190595-67-6
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• MDL: MFCD08460205
• CID: 66389
• PubChem ID: 44814884
• Update Time: 2025-07-21

5-(4-Fluorophenyl)-4-pentenoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)-4-pentenoic acid
• 5-(4-fluorophenyl)pent-4-enoic acid
• 4-Pentenoic acid,5-(4-fluorophenyl)-,(4E)
• 4-Pentenoicacid, 5-(4-fluorophenyl)-, (E)-
• 4-PENTENOIC ACID-5-(4-FLUOROPHENYL)
• 4-Pentenoic acid,5-(4-fluorophenyl)-, (4E)-
• 190595-67-6
• AKOS006289958
• CS-0266332
• EN300-1869696
• 4-Pentenoic acid, 5-(4-fluorophenyl)-, (4E)-
• (E)-5-(4-fluorophenyl)pent-4-enoic acid
• (4E)-5-(4-FLUOROPHENYL)PENT-4-ENOIC ACID
• MFCD08460205
• A813416
• 5724-04-9
• SCHEMBL727447

• MDL： MFCD08460205
• Inchi： 1S/C11H11FO2/c12-10-7-5-9(6-8-10)3-1-2-4-11(13)14/h1,3,5-8H,2,4H2,(H,13,14)/b3-1+
• InChI Key： RFDQZGBDIZQZKE-HNQUOIGGSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CCC(=O)O

Computed Properties

• Exact Mass: 194.07400
• Monoisotopic Mass: 194.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.196
• Melting Point: 315 ºC
• Boiling Point: 351.5 °C at 760 mmHg
• Flash Point: 166 ºC
• Refractive Index: 1.566
• PSA: 37.30000
• LogP: 2.70370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 5-(4-Fluorophenyl)-4-pentenoic acid

Professional Introduction to 5-(4-Fluorophenyl)-4-pentenoic Acid (CAS No. 190595-67-6)

5-(4-Fluorophenyl)-4-pentenoic acid, identified by its Chemical Abstracts Service (CAS) number 190595-67-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its fluorinated aromatic ring and unsaturated carboxylic acid functionality, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 5-(4-Fluorophenyl)-4-pentenoic acid combines the electron-withdrawing effect of the carboxylic acid group with the electronic influence of the fluorine atom in the phenyl ring. This combination imparts distinct reactivity and stability, making it a versatile building block for medicinal chemists. The presence of the double bond in the pentenoic acid moiety further enhances its potential for functionalization, enabling the construction of complex molecular architectures.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. Among these, 5-(4-Fluorophenyl)-4-pentenoic acid has emerged as a promising scaffold for developing novel therapeutic agents. Its ability to serve as a precursor in the synthesis of heterocyclic compounds has been particularly noteworthy, with several studies highlighting its role in generating derivatives with potential applications in oncology and anti-inflammatory treatments.

One of the most compelling aspects of 5-(4-Fluorophenyl)-4-pentenoic acid is its utility in constructing molecules that mimic natural bioactive scaffolds. Researchers have leveraged its structural features to develop inhibitors targeting enzymes such as kinases and proteases, which are pivotal in numerous disease pathways. The fluorine atom's ability to modulate electronic properties has been exploited to fine-tune binding interactions, leading to the discovery of high-affinity ligands with improved selectivity.

The synthesis of 5-(4-Fluorophenyl)-4-pentenoic acid typically involves multi-step organic transformations, starting from readily available fluorobenzene derivatives. Advanced synthetic methodologies, including cross-coupling reactions and metathesis processes, have been employed to introduce the necessary functional groups while maintaining high yields and purity. These synthetic routes underscore the compound's accessibility and scalability for industrial applications.

In academic research, 5-(4-Fluorophenyl)-4-pentenoic acid has been utilized as a key intermediate in the development of novel drug candidates. For instance, studies have demonstrated its role in synthesizing fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs), which exhibit enhanced efficacy and reduced gastrointestinal side effects. Similarly, its incorporation into kinase inhibitors has shown promise in preclinical models, highlighting its therapeutic potential.

The pharmacological properties of derivatives derived from 5-(4-Fluorophenyl)-4-pentenoic acid have been extensively studied. The fluorine substituent not only improves lipophilicity but also influences metabolic pathways, contributing to prolonged drug action. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into optimizing molecular design for improved pharmacokinetic profiles.

The growing body of literature on 5-(4-Fluorophenyl)-4-pentenoic acid underscores its significance as a pharmacological tool and synthetic intermediate. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play an increasingly vital role in drug discovery and development. Its unique structural features and functional versatility make it an indispensable asset for chemists and biologists working at the intersection of chemistry and medicine.